![molecular formula C19H19BrO6 B11036396 (2-Bromo-4,5-dimethoxyphenyl)[3-(3,4-dimethoxyphenyl)oxiran-2-yl]methanone](/img/structure/B11036396.png)
(2-Bromo-4,5-dimethoxyphenyl)[3-(3,4-dimethoxyphenyl)oxiran-2-yl]methanone
Overview
Description
(2-BROMO-4,5-DIMETHOXYPHENYL)[3-(3,4-DIMETHOXYPHENYL)-2-OXIRANYL]METHANONE is a complex organic compound characterized by the presence of bromine and methoxy groups attached to a phenyl ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-BROMO-4,5-DIMETHOXYPHENYL)[3-(3,4-DIMETHOXYPHENYL)-2-OXIRANYL]METHANONE typically involves multiple steps, starting with the bromination of 4,5-dimethoxyphenyl compounds. The bromination can be achieved using bromine or bromine-containing reagents under controlled conditions. Subsequent steps involve the formation of the oxirane ring and the attachment of the 3,4-dimethoxyphenyl group through various organic reactions, such as nucleophilic substitution and cyclization .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .
Chemical Reactions Analysis
Types of Reactions
(2-BROMO-4,5-DIMETHOXYPHENYL)[3-(3,4-DIMETHOXYPHENYL)-2-OXIRANYL]METHANONE undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the bromine site, leading to the formation of different derivatives
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate, chromium trioxide.
Reducing agents: Lithium aluminum hydride, sodium borohyd
Properties
Molecular Formula |
C19H19BrO6 |
|---|---|
Molecular Weight |
423.3 g/mol |
IUPAC Name |
(2-bromo-4,5-dimethoxyphenyl)-[3-(3,4-dimethoxyphenyl)oxiran-2-yl]methanone |
InChI |
InChI=1S/C19H19BrO6/c1-22-13-6-5-10(7-14(13)23-2)18-19(26-18)17(21)11-8-15(24-3)16(25-4)9-12(11)20/h5-9,18-19H,1-4H3 |
InChI Key |
KOXABGYGDJAISI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C2C(O2)C(=O)C3=CC(=C(C=C3Br)OC)OC)OC |
Origin of Product |
United States |
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